4-{[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]thio}but-2-ynyl 2-furoate

• Molecular Formula: C17H11BrN2O4S
• Molecular Weight: 419.3 g/mol
• IUPAC Name: 4-[[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]but-2-ynyl furan-2-carboxylate
• InChI: InChI=1S/C17H11BrN2O4S/c18-13-7-5-12(6-8-13)15-19-20-17(24-15)25-11-2-1-9-23-16(21)14-4-3-10-22-14/h3-8,10H,9,11H2
• InChI Key: AEHRWLMVAGTIDL-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C(=O)OCC#CCSC2=NN=C(O2)C3=CC=C(C=C3)Br

Description

4-{[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]thio}but-2-ynyl 2-furoate is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]thio}but-2-ynyl 2-furoate in anti-cancer activity is not fully understood. However, studies have suggested that this compound induces apoptosis in cancer cells through the activation of caspase-3 and caspase-9. In addition, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and cell division.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not cause significant damage to normal cells. However, this compound has been shown to induce apoptosis in cancer cells, leading to a decrease in tumor growth. In addition, this compound has been shown to exhibit fluorescent properties, making it a potential probe for detecting thiols in biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]thio}but-2-ynyl 2-furoate is its low toxicity profile, which makes it a potential candidate for the development of anti-cancer agents. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for the study of 4-{[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]thio}but-2-ynyl 2-furoate. One potential direction is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another direction is the investigation of the mechanism of action of this compound in more detail, which could lead to the development of more effective anti-cancer agents. Additionally, the potential use of this compound as a fluorescent probe for detecting thiols in biological systems could be further explored. Finally, the use of this compound as a building block for the synthesis of functional materials could be investigated.
In conclusion, this compound is a chemical compound that has shown promising results in various scientific research applications. Despite its limitations, this compound has the potential to be developed into effective anti-cancer agents and functional materials. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 4-{[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]thio}but-2-ynyl 2-furoate involves the reaction of 4-bromoaniline with thiocarbohydrazide to form 5-(4-bromophenyl)-1,3,4-oxadiazol-2-thiol. This intermediate is then reacted with propargyl bromide and 2-furoic acid to form the final product.

Scientific Research Applications

4-{[5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl]thio}but-2-ynyl 2-furoate has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has shown promising results as an anti-cancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells. In biochemistry, this compound has been studied for its potential use as a fluorescent probe for detecting thiols in biological systems. In materials science, this compound has been studied for its potential use as a building block for the synthesis of functional materials.